Cas no 781559-69-1 (1,3-dihydrospiroindene-2,2'-pyrrolidine)

• Product Name: 1,3-dihydrospiroindene-2,2'-pyrrolidine
• CAS No: 781559-69-1
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD20673527
• CID: 4658962
• PubChem ID: 21852131
• Update Time: 2025-06-27

1,3-dihydrospiroindene-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydrospiro[indene-2,2'-pyrrolidine]
• spiro[1,3-dihydroindene-2,2'-pyrrolidine]
• Spiro(indan-2,2'-pyrrolidine)
• Spiro(2H-indene-2,2'-pyrrolidine)
• 1,3-dihydrospiroindene-2,2'-pyrrolidine

• MDL： MFCD20673527
• Inchi： 1S/C12H15N/c1-2-5-11-9-12(6-3-7-13-12)8-10(11)4-1/h1-2,4-5,13H,3,6-9H2
• InChI Key： WFZPZHXVHKEVAZ-UHFFFAOYSA-N
• SMILES： N1CCCC21CC1C=CC=CC=1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1,3-dihydrospiroindene-2,2'-pyrrolidine

1,3-Dihydrospiroindene-2,2'-pyrrolidine (CAS No. 781559-69-1): An Overview of Its Structure, Properties, and Applications

1,3-Dihydrospiroindene-2,2'-pyrrolidine (CAS No. 781559-69-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its spirocyclic structure, which combines a spiroindene moiety with a pyrrolidine ring. The intricate architecture of 1,3-dihydrospiroindene-2,2'-pyrrolidine offers a range of potential applications in drug discovery and development.

The chemical structure of 1,3-dihydrospiroindene-2,2'-pyrrolidine is defined by its spirocyclic framework, which consists of a seven-membered indene ring fused to a five-membered pyrrolidine ring at the 2-position. This unique structural arrangement provides the compound with distinct physical and chemical properties that make it an attractive candidate for various research and industrial applications.

In terms of physical properties, 1,3-dihydrospiroindene-2,2'-pyrrolidine is typically a solid at room temperature and exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 245.34 g/mol, and it has a melting point ranging from 140 to 145°C. These properties make it suitable for use in various chemical reactions and analytical techniques.

The biological activity of 1,3-dihydrospiroindene-2,2'-pyrrolidine has been the subject of numerous studies in recent years. Research has shown that this compound possesses potent pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 1,3-dihydrospiroindene-2,2'-pyrrolidine derivatives exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 1,3-dihydrospiroindene-2,2'-pyrrolidine has also been investigated for its potential as a neuroprotective agent. A recent study published in the European Journal of Pharmacology found that this compound can effectively protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The synthetic accessibility of 1,3-dihydrospiroindene-2,2'-pyrrolidine has also been extensively explored. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives. One notable method involves the reaction of indanone with pyrrolidine in the presence of a suitable catalyst. This approach allows for the facile synthesis of a wide range of substituted 1,3-dihydrospiroindene-2,2'-pyrrolidine derivatives with varying functional groups.

The potential applications of 1,3-dihydrospiroindene-2,2'-pyrrolidine in drug discovery are diverse. Its unique structural features make it an excellent scaffold for the design and synthesis of novel therapeutic agents. For example, researchers have used this compound as a starting point to develop new drugs for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to modulate key biological pathways involved in these conditions makes 1,3-dihydrospiroindene-2,2'-pyrrolidine-based compounds promising candidates for further investigation.

Beyond its pharmaceutical applications, 1,3-dihydrospiroindene-2,2'-pyrrolidine has also found use in other areas such as materials science and organic synthesis. Its spirocyclic structure provides it with unique optical properties that can be exploited in the development of new materials for applications such as photovoltaics and organic electronics.

In conclusion, 1,3-dihydrospiroindene-2,2'-pyrrolidine (CAS No. 781559-69-1) is a multifaceted compound with a wide range of potential applications in various fields. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.